Cas no 74258-86-9 (alacepril)

• Product Name: alacepril
• CAS No: 74258-86-9
• MF: C₂₀H₂₆N₂O₅S
• MW: 406.495844364166
• MDL: MFCD00869538
• CID: 59572
• PubChem ID: 71992
• Update Time: 2025-04-18

alacepril Chemical and Physical Properties

Names and Identifiers

• alacepril
• (s)-l-phenylalanin
• (S)-N-[1-[3-(acetylthio)-2-methyl-1-oxopropyl]-L-prolyl]-L-phenylalanil
• 1-((S)-3-acetylthio-2-methylpropanoyl)-L-prolyl-L-phenylalanine
• 1-(d-3-acetylthio-2-methylpropanoyl)-l-prolyl-l-phenylalanine
• 1-[(2S)-3-(acetylthio)-2-methyl-1-oxopropyl]-L-prolyl-L-phenylalanine
• 1-[(S)-3-Acetylthio-2-methylpropanoyl]-L-Pro-L-Phe-OH
• Cetapfil
• cetapril
• du1219
• L-Phenylalanine,1-[(2S)-3-(acetylthio)-2-methyl-1-oxopropyl]-L-prolyl
• 2-[[1-(3-Acetylsulfanyl-2-methylpropanoyl)pyrrolidine-2-carbonyl]amino]-3-phenylpropanoic acid
• 1-((2S)-3-(ACETYLTHIO)-2-METHYL-1-OXOPROPYL)-L-PROLYL-L-PHENYLALANINE
• DTXCID3028502
• CAS-74258-86-9
• N-(2-((S)-3-Acetylthio-2-methylpropionyl)propyl)-3-phenylalanin
• HY-107318
• ALACEPRIL [JAN]
• KS-1321
• DU 1219
• NS00121309
• Cetapril (TN)
• Alacepril [INN:JAN]
• CS-0028129
• X39TL7JDPF
• 74258-86-9
• ALACEPRIL [WHO-DD]
• AKOS015916655
• SCHEMBL34559
• 219554-02-6
• DTXSID3048576
• ALACEPRIL [MART.]
• Alacepril (JP17/INN)
• D01900
• ALACEPRIL [INN]
• CHEBI:31182
• Alaceprilum [Latin]
• Q3290792
• CHEMBL2103775
• NSC 338157
• NSC-338157
• Tox21_112904
• DU-1219
• (2S)-2-[[(2S)-1-[(2S)-3-acetylsulfanyl-2-methylpropanoyl]pyrrolidine-2-carbonyl]amino]-3-phenylpropanoic acid
• UNII-X39TL7JDPF
• ALACEPRIL [MI]
• Alaceprilum
• FHHHOYXPRDYHEZ-COXVUDFISA-N
• NCGC00182037-01
• BRN 3634372
• L-Phenylalanine, N-(1-(3-(acetylthio)-2-methyl-1-oxopropyl)-L-prolyl)-, (S)-
• N-(1-((S)-3-Mercapto-2-methylpropionyl)-L-prolyl)-3-phenyl-L-alanine acetate (ester)
• (S)-2-((S)-1-((S)-3-(acetylthio)-2-methylpropanoyl)pyrrolidine-2-carboxamido)-3-phenylpropanoic acid
• BRD-K51784806-001-01-6
• Alacepril (JP18/INN)
• G67204

• MDL： MFCD00869538
• Inchi： 1S/C20H26N2O5S/c1-13(12-28-14(2)23)19(25)22-10-6-9-17(22)18(24)21-16(20(26)27)11-15-7-4-3-5-8-15/h3-5,7-8,13,16-17H,6,9-12H2,1-2H3,(H,21,24)(H,26,27)/t13-,16+,17+/m1/s1
• InChI Key： FHHHOYXPRDYHEZ-COXVUDFISA-N
• SMILES： S(C(C)=O)C[C@@H](C)C(N1CCC[C@H]1C(N[C@H](C(=O)O)CC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 406.15600
• Monoisotopic Mass: 406.156
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 11
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129A^2
• XLogP3: 2.1

Experimental Properties

• Color/Form: Crystallized from ethanol-n-hexane, white crystalline or crystalline powder, odorless or slightly smelly, slightly bitter
• Density: 1.281
• Melting Point: 155-156°
• Boiling Point: 679.1°C at 760 mmHg
• Flash Point: 364.5°C
• Refractive Index: 1.581
• PSA: 129.08000
• LogP: 2.03410
• Specific Rotation: D25 -81.3° (c = 1.02 in ethanol)

alacepril Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• WGK Germany：3
• RTECS：UO3516500
• Hazardous Material Identification：
• Toxicity：LD50 in rats, mice (mg/kg): >5000, >5000 orally; >3000, >3000 s.c.; ~2000, ~3000 i.p. (Iida, pp 7033-40)
• Storage Condition：Sealed in dry,2-8°C(BD112855)
• Risk Phrases：R22